Dithiocarbamic acids and their derivatives are a class of compounds characterized by the presence of a thione group (S=) linked to two carbon atoms. These compounds are widely used in various applications, including fungicides, metal chelators, and analytical reagents due to their unique chemical properties. Structurally, dithiocarbamic acids generally have the formula R1R2N-S-COOH, where R1 and R2 are alkyl or aryl groups. These compounds can form salts with various cations such as Cu²⁺, Zn²⁺, Ni²⁺, etc., making them valuable in metal complexation processes. In agriculture, dithiocarbamate fungicides play a crucial role in plant protection by inhibiting the growth of fungi and other pathogens. They are known for their broad-spectrum activity against numerous fungal diseases. In analytical chemistry, these compounds serve as effective reagents in the determination of heavy metals and have been used in various titration methods. Due to their versatility and effectiveness, dithiocarbamic acids and their derivatives continue to be important in both industrial and research settings.